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Compound of Interest

Compound Name: 5'-O-DMT-ibu-rG

Cat. No.: B15600488

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the recommended storage and handling conditions

for 5'-O-DMT-N²-isobutyrylguanosine (5'-O-DMT-ibu-rG), a modified ribonucleoside crucial for

the synthesis of RNA oligonucleotides. Adherence to these guidelines is essential to ensure the

compound's integrity, stability, and safety in a laboratory setting.

Compound Specifications
Property Value

Chemical Name
5'-O-(4,4'-Dimethoxytrityl)-N²-

isobutyrylguanosine

Molecular Formula C₃₅H₃₇N₅O₈

Molecular Weight 655.70 g/mol

Appearance White to off-white solid

CAS Number 81246-83-5
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Storage Conditions
Proper storage is critical to prevent the degradation of 5'-O-DMT-ibu-rG. The stability of the

compound is dependent on its form (powder or in solvent) and the storage temperature.

Solid Form (Powder)
Temperature Duration Recommended Conditions

-20°C Up to 3 years
Sealed container, protected

from light and moisture[1].

2-8°C Short-term
Keep in a dark place, sealed in

a dry environment[2][3][4].

In Solvent
Once dissolved, the stability of 5'-O-DMT-ibu-rG is reduced. It is imperative to aliquot the

solution to avoid repeated freeze-thaw cycles.

Temperature Duration Recommended Conditions

-80°C Up to 6 months
Aliquoted in a suitable

solvent[1].

-20°C Up to 1 month
Aliquoted in a suitable

solvent[1].

Handling Procedures
Due to the chemical nature of 5'-O-DMT-ibu-rG and its use in sensitive applications, careful

handling is necessary to prevent contamination and degradation, and to ensure personnel

safety.

Personal Protective Equipment (PPE)
When handling 5'-O-DMT-ibu-rG, especially in its powdered form, the following personal

protective equipment should be worn:
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Gloves: Nitrile gloves are recommended.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: A dust mask or respirator should be used when handling the powder

to avoid inhalation.

Reconstitution and Dissolution
5'-O-DMT-ibu-rG is soluble in dimethyl sulfoxide (DMSO). The following protocol outlines the

general procedure for its dissolution.

Experimental Protocol: Dissolving 5'-O-DMT-ibu-rG in DMSO

Preparation: Allow the vial of 5'-O-DMT-ibu-rG and the DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture, which can lead to

hydrolysis.

Solvent Addition: Add the desired volume of newly opened, anhydrous DMSO to the vial

containing the compound. Hygroscopic DMSO can significantly impact solubility[1].

Facilitating Dissolution: If the compound does not readily dissolve, sonication can be used to

aid the process[1]. Place the vial in an ultrasonic bath and sonicate in short bursts until the

solid is completely dissolved. Avoid excessive heating of the sample during sonication.

Concentration Calculation: For a desired stock solution concentration, use the following

formula: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )[1].

Aliquoting and Storage: Once the stock solution is prepared, it should be immediately

aliquoted into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots

at -80°C for long-term storage or -20°C for short-term storage[1].

Stability Considerations
The 5'-O-DMT protecting group is labile under acidic conditions. Therefore, exposure to acidic

environments should be strictly avoided during handling and storage. For phosphoramidite
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forms of related compounds, stability in solution is known to decrease over time, with

guanosine derivatives being particularly susceptible to degradation[5]. It is recommended to

use freshly prepared solutions for optimal results in downstream applications such as

oligonucleotide synthesis.

Safety and Disposal
Hazard Identification
Based on available safety data, 5'-O-DMT-ibu-rG is classified with the following hazards:

H302: Harmful if swallowed[3][6].

H315: Causes skin irritation[3].

H319: Causes serious eye irritation[3].

H335: May cause respiratory irritation[3].

H410: Very toxic to aquatic life with long lasting effects[6].

Precautionary Measures
The following precautionary statements should be observed:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[3].

P264: Wash skin thoroughly after handling[3][6].

P270: Do not eat, drink or smoke when using this product[3][6].

P280: Wear protective gloves/protective clothing/eye protection/face protection[3].

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell[3][6].

P302 + P352: IF ON SKIN: Wash with plenty of soap and water[3].
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[3].

Disposal
Dispose of unused compound and any contaminated materials in accordance with local, state,

and federal regulations for hazardous chemical waste. Avoid release to the environment[6].

Visualized Workflows
The following diagrams illustrate the key workflows for the storage and handling of 5'-O-DMT-
ibu-rG.

Storage Workflow for 5'-O-DMT-ibu-rG
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Click to download full resolution via product page

Caption: Recommended storage workflow for 5'-O-DMT-ibu-rG in solid and solution forms.

Handling and Reconstitution Workflow
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Caption: Step-by-step workflow for the safe handling and reconstitution of 5'-O-DMT-ibu-rG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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